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Compound of Interest

Compound Name: 1-Bromo-5-methoxypentane

Cat. No.: B087083

Physical Properties of 1-Bromo-5-
methoxypentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 1-Bromo-5-
methoxypentane, specifically its boiling point and density. Due to the limited availability of
experimentally determined data in common chemical databases, this document focuses on the
standardized methodologies for determining these properties and provides an overview of
computational prediction techniques.

Data Presentation

A thorough search of established chemical and scientific databases, including PubChem,
ChemicalBook, and ChemSrc, did not yield experimentally verified values for the boiling point
and density of 1-Bromo-5-methoxypentane. This suggests that these properties may not have
been experimentally determined and reported in the public domain.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b087083?utm_src=pdf-interest
https://www.benchchem.com/product/b087083?utm_src=pdf-body
https://www.benchchem.com/product/b087083?utm_src=pdf-body
https://www.benchchem.com/product/b087083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Source
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In the absence of experimental data, computational methods can provide estimated values for
these physical properties.

Computational Prediction Methods

Modern computational chemistry offers several methods to predict the physical properties of
molecules like 1-Bromo-5-methoxypentane. These in silico techniques are valuable tools in
the absence of experimental data.

Boiling Point Prediction: Methods for predicting boiling points often utilize quantitative structure-
property relationship (QSPR) models. These models correlate structural or quantum-chemical
descriptors of a molecule with its boiling point. Machine learning algorithms, such as neural
networks and support vector machines, are increasingly used to build accurate predictive
models based on large datasets of known compounds.

Density Prediction: Density functional theory (DFT) is a quantum mechanical modeling method
that can be used to investigate the electronic structure of molecules. From the electronic
structure, various physical properties, including density, can be calculated. These methods are
computationally intensive but can provide accurate predictions.

Experimental Protocols

For researchers who wish to determine the physical properties of 1-Bromo-5-
methoxypentane experimentally, the following standard protocols are recommended.

Determination of Boiling Point: Thiele Tube Method

The Thiele tube method is a convenient and widely used technique for determining the boiling
point of a small quantity of a liquid.
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Apparatus:

Thiele tube

o Thermometer (with appropriate range)

o Capillary tube (sealed at one end)

e Small test tube

¢ Rubber band or wire for attachment

e Heating source (e.g., Bunsen burner or heating mantle)

o Heat transfer fluid (e.g., mineral oil or silicone oil)

Procedure:

o Sample Preparation: A small amount of 1-Bromo-5-methoxypentane (approximately 0.5
mL) is placed into the small test tube.

o Capillary Tube Insertion: The capillary tube, with its open end downwards, is placed inside
the test tube containing the sample.

e Assembly: The test tube is attached to the thermometer using a rubber band or wire. The
bulb of the thermometer should be level with the bottom of the test tube.

e Thiele Tube Setup: The thermometer and test tube assembly are inserted into the Thiele
tube, which is filled with a heat transfer fluid to a level above the side arm.

e Heating: The side arm of the Thiele tube is gently heated. The shape of the Thiele tube
allows for the circulation of the heating fluid, ensuring uniform temperature distribution.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is continued until a steady stream of bubbles is observed.

» Boiling Point Determination: The heat source is then removed. The temperature at which the
liquid just begins to enter the capillary tube is recorded as the boiling point.
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Determination of Density: Pychometer Method

The pycnometer method is a precise technique for determining the density of a liquid by
measuring the mass of a known volume.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary hole)

Analytical balance (accurate to at least 0.001 g)

Constant temperature bath

Thermometer

Procedure:

e Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass (ma1)
is accurately measured using an analytical balance.

e Mass of Pycnometer with Distilled Water: The pycnometer is filled with distilled water of a
known temperature and density. The stopper is inserted, and any excess water that emerges
from the capillary is carefully wiped away. The mass of the pycnometer filled with water (mz)
is then measured. The volume of the pycnometer (V) can be calculated using the density of

water at that temperature.

o Mass of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with 1-
Bromo-5-methoxypentane at the same temperature. The mass of the pycnometer filled
with the sample (ms) is measured.

» Density Calculation: The density (p) of 1-Bromo-5-methoxypentane is calculated using the
following formula: p = (ms - m1) /V

Mandatory Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point and density of a liquid compound such as 1-Bromo-5-methoxypentane.
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Experimental Workflow for Physical Property Determination

Boiling Point Determination (Thiele Tube”Method)

Prepare Sample and Capillary Tube

Density Determination (Pycnometer Method)

Assemble Thiele Tube Apparatus Weigh Empty Pycnometer

Heat Side Arm of Thiele Tube Weigh Pycnometer with Water

Observe Bubble Stream Calculate Pycnometer Volume Weigh Pycnometer with Sample

Record Temperature at Liquid Entry Calculate Sample Density

Click to download full resolution via product page
Caption: Workflow for determining boiling point and density.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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